Cas no 106685-41-0 (Adapalene Methyl Ester)

• Product Name: Adapalene Methyl Ester
• CAS No: 106685-41-0
• MF: C₂₉H₃₀O₃
• MW: 426.546708583832
• MDL: MFCD08063923
• CID: 62634
• PubChem ID: 10526466
• Update Time: 2025-04-18

Adapalene Methyl Ester Chemical and Physical Properties

Names and Identifiers

• Methyl 6-(3-(adamantan-1-yl)-4-methoxyphenyl)-2-naphthoate
• METHYL 6-[3-(1-ADAMANTYL)-4-METHOXYPHENYL]-2-NAPHTHOATE
• Mehtyl 6-[3-(1-adamantyl)-4-methoxy phenyl]-2-naphthoate
• Methyl6-[3-(1-adamanty)-4-methoxyphenyl]-2-naphthoate
• Mehtyl 6-[3-(1-adamanty)-4-methoxy phenyl]-2-naphthoate(Adapalene)
• METYL 6-[3-(1-ADAMANTYL)-4-METHOXY PHENYL]-2-NAPHTHOATE
• Adapalene Methyl Ester
• Mehtyl 6-[3-(1-adamanty)-4-methoxy phenyl]-2-naphthoate
• Adapalene Related Compound B
• methyl 6-[3-(1-adamantyl)-4-methoxyphenyl]naphthalene-2-carboxylate
• Adap-int C
• Adapalene IMpurity E
• Adapalene Impurity 5
• 6-[3-(1-adamantyl)-4-methoxyphenyl]-2-naphthoate
• Methyl 6-[3-(1-adamantyl)-4-methoxy-phenyl]naphthalene-2-carboxylate
• PGXNMQBGOVUZNC-UHFFFAOYSA-N
• FD7378
• Methyl6-(3-(adamantan-1-yl)-4-methoxyphenyl)-2-naphthoate
• methyl 6-(3-(1-adamantyl)-4-methoxyphenyl)-2-naphthoate
• C29H30O3
• Methyl 6-[4-methoxy-3-(tricyclo[3.3.1.1~3,7~]decan-1-yl)phenyl]naphthalene-2-carboxylate
• 2-Naphthalenecarboxylic acid, 6-(4-methoxy-3-tricyclo[3.3.1.13,7]dec-1-ylphenyl)-, methyl ester; Adapalene Related Compound B
• FT-0642627
• Methyl 6-(4-methoxy-3-tricyclo(3.3.1.13,7)dec-1-ylphenyl)-2-naphthalenecarboxylate
• CS-0150365
• 2-NAPHTHALENECARBOXYLIC ACID, 6-(4-METHOXY-3-TRICYCLO(3.3.1.1(SUP 3,7))DEC-1-YLPHENYL)-, METHYL ESTER
• AC-3392
• AS-16094
• Methyl 6-[3-(1-Adamantyl)-4-methoxyphenyl]-2-naphthoate (Adapalene Methyl Ester)
• DTXSID00441277
• AKOS015851510
• 2-Naphthalenecarboxylic acid, 6-(4-methoxy-3-tricyclo(3.3.1.13,7)dec-1-ylphenyl)-, methyl ester
• Q-101320
• AKOS015895357
• C71262
• Methyl 6-[3-(1-adamanty)-4-methoxy phenyl]-2-naphthoate
• Methyl 3-O-(N-Acetyl-?-D-glucosaminyl)-?-D-galactopyranoside
• 106685-41-0
• methyl 6-(3-((3r,5r,7r)-adamantan-1-yl)-4-methoxyphenyl)-2-naphthoate
• SCHEMBL641921
• MFCD08063923
• METHYL 6-(4-METHOXY-3-TRICYCLO(3.3.1.1(SUP 3,7))DEC-1-YLPHENYL)-2-NAPHTHALENECARBOXYLATE
• A801484
• UNII-W05XV3TPP3
• W05XV3TPP3
• Mehtyl 6-[3-(1-adama
• Mehtyl 6-[3-(1-adamanty)-4-methoxy
• methyl 6-[3-(adamantan-1-yl)-4-methoxyphenyl]naphthalene-2-carboxylate
• DB-040697

• MDL： MFCD08063923
• Inchi： 1S/C29H30O3/c1-31-27-8-7-24(14-26(27)29-15-18-9-19(16-29)11-20(10-18)17-29)22-3-4-23-13-25(28(30)32-2)6-5-21(23)12-22/h3-8,12-14,18-20H,9-11,15-17H2,1-2H3
• InChI Key： PGXNMQBGOVUZNC-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(C2C=CC3C=C(C(=O)OC)C=CC=3C=2)=CC=1C12CC3CC(CC(C3)C1)C2

Computed Properties

• Exact Mass: 426.21900
• Monoisotopic Mass: 426.21949481g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 32
• Rotatable Bond Count: 5
• Complexity: 659
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.5
• XLogP3: 8

Experimental Properties

• Color/Form: White to off white crystals
• Density: 1.2±0.1 g/cm3
• Melting Point: 223-225°C
• Boiling Point: 589.6±50.0 °C at 760 mmHg
• Flash Point: 258.7±24.7 °C
• Refractive Index: 1.627
• Solubility: Chloroform (Slightly)
• PSA: 35.53000
• LogP: 6.76980
• Vapor Pressure: 0.0±1.7 mmHg at 25°C

Adapalene Methyl Ester Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Category Code： 36/38
• Safety Instruction： 26
• Hazardous Material Identification：
• Storage Condition：Refrigerator